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Abstract

BM-1197 is a potent and selective dual inhibitor of the anti-apoptotic proteins Bcl-2 and Bcl-xL,
which are often overexpressed in various cancers.[1][2][3][4][5] It demonstrates significant anti-
tumor effects both in vitro and in vivo by inducing apoptosis.[2][3][6] Accurate preparation of a
stock solution is critical for ensuring reproducible experimental results. This document provides
a detailed protocol for the preparation, storage, and handling of a BM-1197 stock solution using
Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

The following table summarizes the key quantitative information for BM-1197.
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Parameter Value Source(s)
Molecular Weight 1131.77 g/mol [1]
Chemical Formula Cs3Hs9CIFaN6O7S4 [1]
Recommended Solvent DMSO [2]
Common Stock Concentration 10 mM [2]

Storage of Powder

-20°C for 3 years, 4°C for 2

years

[7]

Storage of Stock Solution

-80°C for up to 6 months,
-20°C for up to 1 month

[7]

Experimental Protocol: Preparation of a 10 mM BM-
1197 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of BM-1197 in DMSO.

Materials:

e BM-1197 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or amber glass vials

o Pipettes and sterile, filtered pipette tips

o \ortex mixer

e Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:
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e Pre-weighing Preparation:

o Before opening, bring the vial of BM-1197 powder to room temperature to prevent
condensation.

o Ensure the analytical balance is clean, calibrated, and located in an area free from drafts.
e Calculating the Required Mass:

o To prepare a 10 mM stock solution, the required mass of BM-1197 must be calculated
using its molecular weight (1131.77 g/mol ).

o Calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:
= Mass (g) = 0.010 mol/L * 0.001 L * 1131.77 g/mol = 0.0113177 g
» Mass (mg) =11.32 mg

o Therefore, to prepare 1 mL of a 10 mM stock solution, you will need to weigh out
approximately 11.32 mg of BM-1197. Adjust the mass and volume as needed for your
experimental requirements.

o Weighing BM-1197:
o Tare the balance with a sterile microcentrifuge tube or vial.

o Carefully weigh the calculated amount of BM-1197 powder into the tube. Handle the
powder in a chemical fume hood if possible.

¢ Dissolution in DMSO:

o Add the calculated volume of DMSO to the tube containing the BM-1197 powder. For
example, add 1 mL of DMSO to 11.32 mg of the compound.
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o Cap the tube securely.
o Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has completely dissolved and
the solution is clear. If dissolution is slow, gentle warming in a 37°C water bath for a few
minutes may be considered.[8]

» Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This practice minimizes contamination
and avoids repeated freeze-thaw cycles which can degrade the compound.[7]

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C or -80°C. For long-term storage (up to 6 months), -80°C is
recommended.[7]

Dilution for Cell-Based Assays:

» When preparing working solutions for cell culture experiments, the DMSO stock solution
should be diluted in the culture medium.

e Itis crucial to ensure the final concentration of DMSO in the culture medium is low (typically
<0.5%, with <0.1% being preferable) to avoid solvent-induced cytotoxicity.[7][9]

e Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.

Visualizations
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Workflow for BM-1197 Stock Solution Preparation

1. Weigh BM-1197 Powder

'

2. Add Anhydrous DMSO

'

3. Vortex to Dissolve

'

4. Aliquot into Single-Use Tubes

'

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing BM-1197 stock solution.

Safety and Handling Precautions

o Always handle chemical compounds in a well-ventilated area, preferably within a chemical
fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.
Avoid direct contact.
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¢ Consult the Safety Data Sheet (SDS) for BM-1197 and DMSO for comprehensive safety
information before handling.[10][11][12][13][14]

¢ Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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